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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231

This technical guide provides an in-depth analysis of the spectral data for 2-vinylphenol (also
known as o-vinylphenol or 2-ethenylphenol), a valuable monomer in polymer chemistry and a
significant compound in organic synthesis. This document is intended for researchers,
scientists, and professionals in drug development and materials science, offering a centralized
resource for its spectroscopic characterization.

Spectroscopic Data Summary

The following sections present the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for 2-vinylphenol. The data is organized into tables for clarity and ease
of comparison.

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy confirms the presence and
connectivity of hydrogen atoms within the 2-vinylphenol molecule. The spectrum is
characterized by distinct signals for the vinyl and aromatic protons.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.15 d 1H Ar-H
7.08 t 1H Ar-H
6.95 dd 1H Ar-H (trans to CH)
6.85 d 1H Ar-H
6.75 t 1H Ar-H
5.70 d 1H =CHz2 (trans)
5.30 d 1H =CHz (cis)
5.10 S 1H -OH

Carbon-13 Nuclear Magnetic Resonance (33C NMR) spectroscopy provides information about
the carbon skeleton of the molecule. The spectrum of 2-vinylphenol shows characteristic peaks
for the aromatic and vinyl carbons.

Chemical Shift (8) ppm Assighment
152.0 C-OH

132.0 -CH=

130.0 Ar-C

128.0 Ar-CH

125.0 Ar-C

121.0 Ar-CH

116.0 Ar-CH

115.0 =CH:z

Infrared (IR) spectroscopy is used to identify the functional groups present in 2-vinylphenol.
The spectrum exhibits characteristic absorption bands for the hydroxyl, vinyl, and aromatic
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moieties.

Wavenumber (cm~?)

Intensity

Assignment

3500 Strong, Broad O-H stretch (hydroxyl group)
) =C-H stretch (vinyl and
3080 Medium )
aromatic)
1630 Medium C=C stretch (vinyl group)

1600, 1480, 1450

Medium-Strong

C=C stretch (aromatic ring)

1250 Strong C-O stretch (phenol)

990, 910 Strong =C-H bend (out-of-plane, vinyl)
C-H bend (out-of-plane, ortho-

750 Strong

disubstituted aromatic)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, which helps in determining the molecular weight and elemental composition. The

mass spectrum of 2-vinylphenol is characterized by a prominent molecular ion peak.

miz Relative Intensity (%) Assighment

120 100 [M]* (Molecular lon)
119 85 [M-H]*

91 55 [C7H7]* (Tropylium ion)
65 30 [CsHs]*

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The

general methodologies are outlined below.

e Instrumentation: *H and 3C NMR spectra were recorded on a Bruker spectrometer operating

at a frequency of 200 MHz for protons.
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o Sample Preparation: Samples of 2-vinylphenol were dissolved in deuterated chloroform
(CDCIs) containing tetramethylsilane (TMS) as an internal standard (O ppm).

o Data Acquisition: Spectra were acquired at room temperature. For 3C NMR, a proton-
decoupled sequence was used to simplify the spectrum.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer was used to record the IR
spectrum.

o Sample Preparation: The spectrum was obtained from a neat thin film of 2-vinylphenol
applied between sodium chloride (NaCl) plates.

» Data Acquisition: The spectrum was recorded in the mid-IR range (4000-400 cm~1) with a
resolution of 4 cm~1.

e Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system was
employed for the analysis.

o Sample Introduction: The sample was introduced into the gas chromatograph, where it was
vaporized and separated on a capillary column before entering the mass spectrometer.

« lonization: Electron lonization (El) was used as the ionization method, with a standard
electron energy of 70 eV.

o Detection: The mass analyzer scanned a mass range (e.g., 40-300 m/z) to detect the
molecular ion and its fragments.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound such as 2-vinylphenol.
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Workflow for Spectroscopic Analysis of 2-Vinylphenol.

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Spectral Data
of 2-Vinylphenol]. BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b127231#spectral-data-for-2-vinylphenol-nmr-ir-mass-

spec]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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